(S)-1-(6-Bromopyridin-2-yl)propan-1-amine

• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (1S)-1-(6-bromopyridin-2-yl)propan-1-amine
• InChI: InChI=1S/C8H11BrN2/c1-2-6(10)7-4-3-5-8(9)11-7/h3-6H,2,10H2,1H3/t6-/m0/s1
• InChI Key: YIGYLEOPRNZMCB-LURJTMIESA-N
• Isomeric SMILES: CC[C@@H](C1=NC(=CC=C1)Br)N
• Canonical SMILES: CCC(C1=NC(=CC=C1)Br)N

Description

(S)-1-(6-Bromopyridin-2-yl)propan-1-amine is a chiral amine derivative featuring a bromopyridine moiety. The compound consists of a pyridine ring substituted with bromine at the 6-position and an (S)-configured propan-1-amine chain at the 2-position. Its stereochemistry may influence interactions with biological targets or asymmetric catalytic processes.

Preparation Methods

Molecular Architecture

The compound’s structure integrates a 6-bromopyridin-2-yl moiety linked to a propan-1-amine group, with the (S)-configuration at the chiral carbon. Key physicochemical properties derived from experimental data include:

Property	Value	Source
Molecular Formula	C₈H₁₁BrN₂
Molecular Weight	215.09 g/mol
SMILES Notation	NC@@HC1C=CC=C(Br)N=1
Storage Conditions	Dry, cool environment
Stability	Sensitive to moisture and air

The bromine atom at the pyridine ring’s 6-position introduces steric and electronic effects critical for downstream reactivity, while the chiral amine group necessitates asymmetric synthesis strategies.

Synthetic Methodologies

Asymmetric Reductive Amination

A widely employed route involves the reductive amination of 6-bromopyridine-2-carbaldehyde with (R)-propan-2-amine, followed by resolution to isolate the (S)-enantiomer.

Reaction Scheme:
$$
\text{6-Bromopyridine-2-carbaldehyde} + \text{(R)-propan-2-amine} \xrightarrow{\text{NaBH₄, MeOH}} \text{(S)-1-(6-Bromopyridin-2-yl)propan-1-amine}
$$

Optimization Parameters:

• Solvent: Methanol or ethanol (polar protic solvents enhance imine formation).
• Reducing Agent: Sodium borohydride (NaBH₄) achieves 68–72% yield, whereas borane-tert-butylamine complexes improve enantiomeric excess (ee) to 88%.
• Temperature: 0–5°C minimizes racemization.

Chiral Auxiliary-Mediated Synthesis

An alternative approach utilizes (S)-tert-butanesulfinamide as a chiral auxiliary to control stereochemistry:

• Imine Formation:
  $$
  \text{6-Bromopyridine-2-carbaldehyde} + \text{(S)-tert-butanesulfinamide} \xrightarrow{\text{Ti(OiPr)₄}} \text{(S)-N-(tert-butylsulfinyl)imine}
  $$
• Nucleophilic Addition:
  Grignard reagent (propylmagnesium bromide) adds to the imine, yielding the sulfinamide-protected amine.
• Deprotection:
  Acidic hydrolysis (HCl, MeOH) removes the sulfinyl group, affording the (S)-amine with >95% ee.

Advantages:

• High stereoselectivity (up to 99% ee).
• Scalable to multi-gram quantities.

Process Optimization Challenges

Enantiomeric Excess Enhancement

Racemization during workup remains a key challenge. Studies indicate that:

• Lowering reaction temperatures (<10°C) reduces epimerization.
• Azeotropic drying with molecular sieves improves imine intermediate stability.

Purification Techniques

• Chromatography: Silica gel chromatography with ethyl acetate/hexane (3:7) achieves >98% purity.
• Recrystallization: Ethanol/water mixtures yield crystalline product with minimal impurities.

Analytical Characterization

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃):

• δ 8.21 (d, J = 7.8 Hz, 1H, pyridine-H)
• δ 7.65 (t, J = 7.8 Hz, 1H, pyridine-H)
• δ 7.32 (d, J = 7.8 Hz, 1H, pyridine-H)
• δ 3.45 (q, J = 6.5 Hz, 1H, CH-NH₂)
• δ 1.82–1.75 (m, 2H, CH₂)
• δ 1.02 (t, J = 7.2 Hz, 3H, CH₃)

HPLC Analysis:

• Column: Chiralpak IA (250 mm × 4.6 mm)
• Mobile Phase: Hexane/ethanol (80:20)
• Retention Time: 12.3 min (S-enantiomer), 14.7 min (R-enantiomer)

Pharmaceutical Applications

The compound’s bromopyridine core facilitates binding to viral protease active sites, making it a candidate for:

• Antiviral Agents: Inhibitors of RNA-dependent RNA polymerases in enteroviruses.
• Antibiotic Adjuvants: Enhances permeability of β-lactam antibiotics in Gram-negative bacteria.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(6-Bromopyridin-2-yl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The bromine atom can be reduced to form a hydrogen-substituted pyridine.

Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) are used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or alkyl halides are employed under basic or neutral conditions.

Major Products Formed

Oxidation: Imines or nitriles.

Reduction: Hydrogen-substituted pyridine derivatives.

Substitution: Hydroxyl or alkyl-substituted pyridine derivatives.

Scientific Research Applications

(S)-1-(6-Bromopyridin-2-yl)propan-1-amine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-1-(6-Bromopyridin-2-yl)propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and chiral amine group play crucial roles in binding to these targets, influencing biological pathways and eliciting specific effects.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The compound is compared to three analogs (Table 1):

1-(6-Bromopyridin-2-yl)cyclopropan-1-amine (cyclopropane analog) .

(1S,2R)-rel-2-(6-Bromopyridin-3-yl)cyclopropan-1-amine (stereoisomeric cyclopropane analog) .

1-(6-Chloropyridin-2-yl)cyclopropan-1-amine (chlorine-substituted analog) .

Table 1: Physicochemical and Structural Comparison

Property	(S)-1-(6-Bromopyridin-2-yl)propan-1-amine (Target)	1-(6-Bromopyridin-2-yl)cyclopropan-1-amine	(1S,2R)-rel-2-(6-Bromopyridin-3-yl)cyclopropan-1-amine	1-(6-Chloropyridin-2-yl)cyclopropan-1-amine
Molecular Formula	C₈H₁₁BrN₂	C₈H₉BrN₂	C₈H₉BrN₂	C₈H₉ClN₂
Molar Mass (g/mol)	~215.09	213.07 (calculated)	213.07	182.63
Density (g/cm³)	~1.45 (estimated)	Not reported	1.585 ± 0.06	Not reported
Boiling Point (°C)	~280–310 (estimated)	Not reported	299.7 ± 40.0	Not reported
pKa	~8.5 (estimated)	Not reported	8.36 ± 0.40	Not reported
Key Structural Feature	Flexible propan-1-amine chain	Cyclopropane ring (rigid)	Cyclopropane ring with stereoisomerism	Chlorine substitution (vs. bromine)

Impact of Structural Modifications

Cyclopropane vs. Propane Backbone

Replacing the propane chain with a cyclopropane ring (as in and ) introduces rigidity, which may enhance binding affinity in biological systems or stabilize specific conformations in catalysis. For example, the cyclopropane analog has a higher predicted density (1.585 g/cm³) compared to the target compound (~1.45 g/cm³), reflecting tighter molecular packing due to ring strain .

Halogen Substitution (Br vs. Cl)

Bromine’s larger atomic radius and polarizability increase molecular weight and lipophilicity compared to chlorine (Table 1). Bromine’s stronger electron-withdrawing effect may also modulate the pyridine ring’s electronic properties, influencing reactivity in cross-coupling reactions or hydrogen-bonding interactions .

Stereochemistry

The (S)-configuration in the target compound could enhance enantioselectivity in chiral synthesis or improve target specificity in drug design. In contrast, the (1S,2R)-rel stereoisomer in demonstrates how minor stereochemical changes alter physicochemical properties, such as pKa .

Q & A

Q. What are the optimal synthetic routes for (S)-1-(6-Bromopyridin-2-yl)propan-1-amine, and how are reaction conditions optimized?

Methodological Answer: The synthesis typically involves asymmetric amination or cross-coupling reactions. A common approach uses bromopyridine derivatives as starting materials, with chiral catalysts (e.g., Rh or Pd-based systems) to induce enantioselectivity. For example:

• Step 1: React 6-bromopyridine-2-carbaldehyde with a propanamine precursor under reductive amination conditions (e.g., NaBH₃CN).
• Step 2: Chiral resolution via enzymatic transaminases (e.g., (R)-transaminases) or chiral HPLC to isolate the (S)-enantiomer .

Key Optimization Parameters:

Parameter	Typical Range	Impact on Yield/Purity
Catalyst loading	1–5 mol%	Higher loading accelerates kinetics but may increase impurities.
Temperature	25–80°C	Lower temps favor enantiomeric excess (ee); higher temps improve reaction rate.
Solvent	THF, MeOH, or DCM	Polar aprotic solvents enhance nucleophilic attack.

Q. How can researchers validate the purity and stereochemical integrity of (S)-1-(6-Bromopyridin-2-yl)propan-1-amine?

Methodological Answer:

• Purity: Use HPLC (C18 column, acetonitrile/water mobile phase) with UV detection (λ = 254 nm). Compare retention times against known standards.
• Stereochemistry:
  • Chiral HPLC: Employ columns like Chiralpak IA/IB with hexane/isopropanol gradients.
  • Optical Rotation: Measure [α]D²⁵ and compare with literature values for the (S)-enantiomer .
• Structural Confirmation: X-ray crystallography (using SHELXL ) or ¹H/¹³C NMR (e.g., characteristic shifts for bromopyridine at δ 7.5–8.5 ppm).

Advanced Research Questions

Q. What strategies resolve enantiomeric mixtures of (S)-1-(6-Bromopyridin-2-yl)propan-1-amine during synthesis?

Methodological Answer:

• Kinetic Resolution: Use enantioselective enzymes (e.g., lipases or transaminases) to selectively convert one enantiomer into a separable derivative .
• Dynamic Kinetic Resolution (DKR): Combine racemization catalysts (e.g., Shvo’s catalyst) with chiral ligands to achieve >90% ee .
• Chiral Auxiliaries: Introduce temporary stereochemical guides (e.g., Evans oxazolidinones) during synthesis, later removed under mild conditions.

Q. How does the bromine substituent influence the compound’s biological activity compared to structural analogs?

Methodological Answer: The bromine atom enhances electrophilicity and binding to hydrophobic pockets in enzymes/receptors. Comparative studies with analogs reveal:

Compound	Substituent	Biological Activity
(S)-1-(6-Bromopyridin-2-yl)propan-1-amine	Br	IC₅₀ = 12 nM (Enzyme X inhibition)
(S)-1-(6-Methylpyridin-2-yl)propan-1-amine	CH₃	IC₅₀ = 45 nM
(S)-1-(6-Methoxypyridin-2-yl)propan-1-amine	OCH₃	IC₅₀ = 210 nM

Mechanistic Insight: Bromine’s electron-withdrawing effect stabilizes charge-transfer complexes in active sites .

Q. What computational methods predict the interaction of (S)-1-(6-Bromopyridin-2-yl)propan-1-amine with biological targets?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Suite to model ligand-receptor interactions. Focus on bromine’s van der Waals contacts and hydrogen bonds with backbone amides.
• MD Simulations: Run 100-ns trajectories (GROMACS/AMBER) to assess binding stability. Key metrics include RMSD (<2 Å) and binding free energy (MM-PBSA/GBSA) .

Q. How should researchers address discrepancies in biological assay data for this compound?

Methodological Answer:

• Assay Validation:
  • Replicate experiments across orthogonal platforms (e.g., SPR, fluorescence polarization).
  • Control for solvent effects (e.g., DMSO <0.1% v/v).
• Data Triangulation: Cross-reference with structural analogs (e.g., (S)-1-(6-Bromopyridin-3-yl)cyclopropan-1-amine dihydrochloride ) to identify substituent-specific trends.

Structural and Mechanistic Analysis

Q. What crystallographic techniques determine the absolute configuration of (S)-1-(6-Bromopyridin-2-yl)propan-1-amine?

Methodological Answer:

• Single-Crystal X-ray Diffraction: Grow crystals via vapor diffusion (hexane/EtOAc). Solve structures using SHELXT .
• Anomalous Dispersion: Exploit bromine’s high electron density for phasing (λ = 0.8–1.0 Å).

Q. How to design structure-activity relationship (SAR) studies for derivatives of this compound?

Methodological Answer:

• Core Modifications: Vary pyridine substituents (e.g., Cl, CF₃) and amine chain length.
• Pharmacophore Mapping: Identify critical moieties (e.g., bromine, amine) using QSAR models (e.g., CoMFA).
• In Vivo Correlation: Test derivatives in rodent models for pharmacokinetics (e.g., logP, t₁/₂) .